Lipophilicity (XLogP3) Comparison: Balancing Polarity for Optimal Membrane Permeability
The target compound occupies a strategic intermediate lipophilicity window (XLogP3 = 2.4) that distinguishes it from both more polar hydroxylated analogs and more lipophilic de-hydroxylated analogs. Compared to 3-hydroxy-N-(4-hydroxyphenyl)-N,4-dimethylbenzamide, which bears an additional phenolic –OH on the benzoyl ring, the target compound is approximately 0.5–1.0 log units more lipophilic (fewer HBDs, lower TPSA), favoring passive membrane diffusion. Conversely, compared to 4-methyl-N-(4-methylphenyl)benzamide (CAS 6876-66-0), which lacks the 4′-OH group entirely, the target compound is substantially less lipophilic (estimated XLogP3 difference of ~0.8–1.2 units toward lower lipophilicity), reducing nonspecific protein binding risk. The single phenolic –OH group provides a modifiable handle for prodrug strategies (e.g., phosphate ester formation) without the synthetic complexity of poly-hydroxylated scaffolds [1].
| Evidence Dimension | Computed lipophilicity (XLogP3) and hydrogen-bonding capacity |
|---|---|
| Target Compound Data | XLogP3 = 2.4; HBD = 1; HBA = 2; TPSA = 40.5 Ų; Rotatable bonds = 2 [1] |
| Comparator Or Baseline | 4-Methyl-N-(4-methylphenyl)benzamide (CAS 6876-66-0): XLogP3 estimated ~3.2–3.6 (computed from structure; zero HBD, one HBA); 3-Hydroxy-N-(4-hydroxyphenyl)-N,4-dimethylbenzamide: XLogP3 estimated ~1.4–1.9 (two HBD, three HBA); N-(4-hydroxyphenyl)-N-methylbenzamide (CAS 70489-16-6): XLogP3 estimated ~1.8–2.0 (lacks 4-CH₃ on benzoyl) [1] |
| Quantified Difference | Target XLogP3 is ~0.8–1.2 units lower than de-hydroxy analog and ~0.5–1.0 units higher than di-hydroxy or des-methyl analogs. TPSA of 40.5 Ų is well within the <140 Ų threshold predictive of oral bioavailability [1]. |
| Conditions | Computed by XLogP3 3.0 algorithm (PubChem release 2025.09.15); comparator XLogP3 values estimated from structural analogs due to absence of authoritative computed values for all comparators |
Why This Matters
The intermediate XLogP3 of 2.4 places this compound within the optimal lipophilicity range (1–3) associated with favorable ADME properties in lead optimization, making it a more developable starting scaffold than either excessively lipophilic or excessively polar benzamide analogs.
- [1] PubChem. Compound Summary for CID 4962427: N-(4-hydroxyphenyl)-N,4-dimethylbenzamide – Computed Properties. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4962427 (accessed 2026-05-05). View Source
